Cas no 63499-87-6 (2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile
• CAS No: 63499-87-6
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 3103555
• Update Time: 2026-04-27

2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile

Additional information on 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile

2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile: A Comprehensive Overview

CAS No 63499-87-6, commonly referred to as 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a pyrrole ring substituted with an amino group, a methyl group, and a cyano group, along with a methylsulfanyl ethyl side chain, making it a versatile building block for chemical synthesis.

The synthesis of this compound involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies to achieve high yields and purity. Recent studies have highlighted the importance of precise control over reaction conditions, such as temperature and catalyst selection, to optimize the formation of this compound. Researchers have also explored alternative synthetic pathways, including microwave-assisted synthesis and continuous flow chemistry, to enhance efficiency and reduce environmental impact.

One of the most promising applications of 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile lies in its role as an intermediate in the production of advanced materials. For instance, this compound has been used in the development of novel polymers with enhanced mechanical and thermal properties. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly improve their resistance to environmental stressors, making them suitable for use in aerospace and automotive industries.

In addition to its material science applications, this compound has also shown potential in the field of drug discovery. Its unique structural features make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential use in developing new therapeutic agents.

The structural versatility of CAS No 63499-87-6 has also made it a valuable tool in organic synthesis research. Scientists have employed this compound as a key intermediate in the construction of complex natural product analogs and synthetic molecules with intricate architectures. Recent advancements in asymmetric synthesis techniques have further expanded its utility by enabling the selective formation of enantiomerically pure derivatives.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under certain conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. This finding is particularly relevant for industries involved in large-scale production or handling of this compound.

In conclusion, 2-Amino-4-methyl-5-(2-methylsulfanyl-ethyl)-1H-pyrrole-3-carbonitrile (CAS No 63499-87-6) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its structural complexity and functional group diversity make it an invaluable asset in modern chemical research and development.